![molecular formula C22H23NO5 B215649 3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate](/img/structure/B215649.png)
3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate
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Overview
Description
3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate, also known as DMOB-DIH, is a synthetic compound that has gained attention in scientific research due to its potential use as a pharmacological tool. In
Mechanism of Action
3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate inhibits the activity of HDAC by binding to the active site of the enzyme. HDACs play a role in the regulation of gene expression by removing acetyl groups from histone proteins, which can lead to the repression of gene transcription. By inhibiting HDAC activity, this compound can increase the acetylation of histone proteins, leading to changes in gene expression and potentially altering disease progression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting HDAC activity, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells and to reduce inflammation in animal models of inflammatory diseases. This compound has also been shown to improve memory and learning in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate in lab experiments is that it is a highly specific inhibitor of HDAC, allowing for the study of the role of HDAC in disease progression. Additionally, this compound has been shown to have low toxicity in animal models, making it a promising candidate for further studies. However, one limitation of using this compound in lab experiments is that it is a synthetic compound, which may limit its potential for clinical use.
Future Directions
There are several potential future directions for the study of 3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate. One area of interest is the development of this compound derivatives with improved pharmacological properties, such as increased potency or specificity. Additionally, further studies are needed to determine the potential clinical applications of this compound, including its use as an anti-cancer or neuroprotective agent. Finally, the role of HDAC in other diseases, such as cardiovascular disease or diabetes, could be explored using this compound as a pharmacological tool.
Synthesis Methods
3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate can be synthesized through a series of chemical reactions. First, 3,3-dimethyl-2-oxobutanol is reacted with acetic anhydride to form 3,3-dimethyl-2-oxobutyl acetate. This intermediate is then reacted with 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoic acid in the presence of a base to form this compound. The purity of the final product can be confirmed through spectroscopic analysis.
Scientific Research Applications
3,3-dimethyl-2-oxobutyl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate has been used in scientific research as a pharmacological tool to study the biological mechanisms of certain diseases. For example, this compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in the progression of cancer. Therefore, this compound has been studied as a potential anti-cancer agent. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting that it may have therapeutic potential for neurodegenerative diseases.
properties
Molecular Formula |
C22H23NO5 |
---|---|
Molecular Weight |
381.4 g/mol |
IUPAC Name |
(3,3-dimethyl-2-oxobutyl) 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoate |
InChI |
InChI=1S/C22H23NO5/c1-22(2,3)16(24)11-28-21(27)14-5-4-6-15(10-14)23-19(25)17-12-7-8-13(9-12)18(17)20(23)26/h4-8,10,12-13,17-18H,9,11H2,1-3H3 |
InChI Key |
PKAUUKDVIYWDQE-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)COC(=O)C1=CC(=CC=C1)N2C(=O)C3C4CC(C3C2=O)C=C4 |
Canonical SMILES |
CC(C)(C)C(=O)COC(=O)C1=CC(=CC=C1)N2C(=O)C3C4CC(C3C2=O)C=C4 |
Origin of Product |
United States |
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